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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

For researchers, scientists, and drug development professionals seeking to procure

Ornidazole-13C2,15N2 for research purposes, this technical guide provides an overview of

commercial suppliers and relevant data. Ornidazole-13C2,15N2 is the isotopically labeled

version of Ornidazole, a 5-nitroimidazole derivative known for its antiprotozoal and antibacterial

properties.[1] The labeled form is a critical tool in various research applications, particularly as

an internal standard in quantitative analysis using mass spectrometry.

Commercial Supplier Data
The following table summarizes the commercially available Ornidazole-13C2,15N2 products

based on currently available data. This information is crucial for comparing specifications and

procuring the appropriate material for research needs.
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Supplier
Catalog
Number(s)

Product
Description

Molecular
Formula

Molecular
Weight

Isotope Science /

Alfa Chemistry
ACMA00064076

Ornidazole-

13C2,15N2

C5C2H10ClNN2

O3
223.60

HPC Standards 680037

13C2,15N2-

Ornidazole

(10mg)

(13C)2C5H10Cl(

15N)2NO3
223 g/mol

690931

13C2,15N2-

Ornidazole

solution (1mL,

100 µg/ml in

Acetonitrile)

(13C)2C5H10Cl(

15N)2NO3
223 g/mol

MedChemExpres

s
Not specified

Ornidazole-

13C2,15N2
Not specified Not specified

WITEGA

Laboratorien
NM021

Ornidazole-

13C2,15N2
Not specified Not specified

Honeywell Fluka

(via Fisher

Scientific)

Not specified

Ornidazol-

13C2,15N2 (10

mg)

Not specified Not specified

HUBERLAB. Not specified

Ornidazole-

13C2,15N2,

Analytical

standard,

reference

material

C513C2H10ClN1

5N2O
223.6 g/mol

Experimental Protocols: A General Methodological
Approach
While specific, detailed experimental protocols for Ornidazole-13C2,15N2 are often proprietary

or application-dependent, its primary use is as an internal standard in quantitative mass

spectrometry assays, such as Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a
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generalized methodology for its application in the quantification of Ornidazole in a biological

matrix.

Objective: To accurately quantify the concentration of
Ornidazole in a plasma sample using LC-MS with
Ornidazole-13C2,15N2 as an internal standard.
Materials:

Ornidazole analytical standard

Ornidazole-13C2,15N2 internal standard

Blank plasma

Acetonitrile (ACN)

Formic acid (FA)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Methodology:
Preparation of Standard Solutions:

Prepare a stock solution of Ornidazole and Ornidazole-13C2,15N2 in a suitable solvent

(e.g., methanol or acetonitrile).

Create a series of calibration standards by spiking blank plasma with known

concentrations of the Ornidazole stock solution.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation (Protein Precipitation & SPE):
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To an aliquot of plasma sample, calibration standard, or QC sample, add a fixed amount of

the Ornidazole-13C2,15N2 internal standard solution.

Precipitate proteins by adding a volume of cold acetonitrile (e.g., 3x the plasma volume).

Vortex and centrifuge the samples to pellet the precipitated proteins.

The resulting supernatant can be directly injected or further purified using Solid Phase

Extraction (SPE) for cleaner samples.

LC-MS Analysis:

Liquid Chromatography (LC): Separate the analyte from matrix components using a

suitable C18 column. A typical mobile phase could be a gradient of water with 0.1% formic

acid and acetonitrile with 0.1% formic acid.

Mass Spectrometry (MS): Utilize a triple quadrupole mass spectrometer operating in

Multiple Reaction Monitoring (MRM) mode.

Monitor a specific precursor-to-product ion transition for Ornidazole.

Monitor a specific precursor-to-product ion transition for Ornidazole-13C2,15N2. The

mass shift due to the isotopic labels will differentiate it from the unlabeled analyte.

Data Analysis:

Calculate the peak area ratio of the Ornidazole to the Ornidazole-13C2,15N2 internal

standard for each sample.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Ornidazole in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
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Logical Workflow for Procurement and Use of Labeled
Standard

Procurement

Experimental Use

Output

Identify Research Need for
Ornidazole-13C2,15N2

Search for Commercial Suppliers
(e.g., Alfa Chemistry, HPC Standards)

Compare Supplier Specifications
(Purity, Quantity, Price)

Select Supplier and
Place Order

Receive and Log
Labeled Standard

Prepare Stock Solution of
Ornidazole-13C2,15N2

To the Lab

Spike Samples, Calibrators,
and QCs with Internal Standard

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS Analysis
(MRM Mode)

Data Processing and
Quantification

Quantitative Results of
Unlabeled Ornidazole
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Click to download full resolution via product page

Caption: Workflow for procuring and using Ornidazole-13C2,15N2 in a research setting.

Signaling Pathway Inhibition by Ornidazole
Ornidazole has been reported to inhibit the Sonic hedgehog (Shh) signaling pathway, which is

relevant to its antitumor activity.[2]
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Caption: Inhibition of the Sonic hedgehog signaling pathway by Ornidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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